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Compound of Interest

Compound Name: (-)-Lavandulyl acetate

Cat. No.: B1674580 Get Quote

Application Notes

(-)-Lavandulyl acetate is an irregular monoterpene ester naturally occurring in plants such as

Lavender (Lavandula angustifolia).[1][2] It has garnered significant interest as a potential lead

compound for the development of natural pesticides due to its demonstrated efficacy against

various insect pests. Its application spans several modes of action, including larvicidal,

fumigant, repellent, and antifeedant activities, positioning it as a versatile tool for integrated

pest management strategies.

The primary advantages of using (-)-Lavandulyl acetate and related essential oil components

include their biodegradability and potentially lower toxicity to non-target organisms compared to

synthetic pesticides. Research has shown potent larvicidal effects against several species of

mosquito vectors, including those responsible for malaria, dengue, and Japanese encephalitis.

[1] Furthermore, as a component of lavender essential oil, it contributes to fumigant toxicity

against common stored-product pests like the granary weevil (Sitophilus granarius) and the

lesser grain borer (Rhyzopertha dominica).[2][3][4]

The mechanism of action for monoterpenes like lavandulyl acetate is often neurotoxic.[5][6]

Studies on related compounds in lavender oil suggest they can inhibit key enzymes in the

insect nervous system, such as acetylcholinesterase (AChE).[5][6][7] This inhibition leads to

the accumulation of the neurotransmitter acetylcholine, causing hyperexcitation, paralysis, and

eventual death of the insect. This multifaceted activity makes (-)-Lavandulyl acetate a

promising candidate for further research and formulation into eco-friendly insecticides.
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Quantitative Data Summary
The efficacy of (-)-Lavandulyl acetate and essential oils containing it has been quantified

against various pests. The following tables summarize the key findings.

Table 1: Larvicidal Activity of (-)-Lavandulyl Acetate

Target Pest Assay Type
Efficacy Metric
(LC50)

Exposure Time Reference

Anopheles
subpictus
(Malaria
vector)

Larvicidal
Bioassay

4.17 µg/mL 24 h [1]

Aedes albopictus

(Dengue vector)

Larvicidal

Bioassay
4.60 µg/mL 24 h [1]

Culex

tritaeniorhynchus

(JE vector)

Larvicidal

Bioassay
5.11 µg/mL 24 h [1]

Culex pipiens

(West Nile

vector)

Larvicidal

Bioassay
140 µg/mL* 24 h [8]

Note: This value is for the whole essential oil of L. angustifolia, which contains lavandulyl

acetate.

Table 2: Fumigant & Repellent Activity of Essential Oils Containing Lavandulyl Acetate
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Target Pest Assay Type Efficacy Metric Exposure Time Reference

Sitophilus
granarius

Fumigant
Toxicity

LC90: 0.118
µL/mL air

24 h [2][4]

Sitophilus

granarius

Repellency

Assay

86% Repellency

at 0.05 µL/cm²
6 h [2][4]

Rhyzopertha

dominica
Fumigant Toxicity

LC95: 28.9 µL/L

air
48 h [3][9]

| Callosobruchus maculatus | Fumigant Toxicity | LC50: 4.01 µL/L air | 24 h |[7] |

Experimental Protocols
Detailed methodologies are crucial for the standardized evaluation of natural compounds.

Below are protocols for assessing the insecticidal properties of (-)-Lavandulyl acetate.

Protocol 1: Larvicidal Bioassay (WHO Standard Adaptation)

This protocol is adapted from the World Health Organization (WHO) standard methodology for

testing mosquito larvicides.

Objective: To determine the median lethal concentration (LC50) of (-)-Lavandulyl acetate
against mosquito larvae.

Materials:

Late 3rd or early 4th instar larvae of the target mosquito species.

(-)-Lavandulyl acetate stock solution (e.g., 1% in ethanol).

Dechlorinated water or distilled water.

250 mL glass beakers or disposable cups.

Pipettes and graduated cylinders.

Ethanol (as a solvent control).
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Procedure:

Preparation of Test Solutions: Prepare a series of dilutions from the stock solution to

achieve the desired final concentrations (e.g., 1, 2.5, 5, 7.5, 10 µg/mL). For each

concentration, add the required volume of the stock solution to 199 mL of water in a

beaker. A control group should be prepared with 1 mL of ethanol in 199 mL of water.

Introduction of Larvae: Introduce 25 late 3rd or early 4th instar larvae into each beaker.

Incubation: Keep the beakers at a constant temperature (e.g., 27 ± 2°C) and humidity,

away from direct sunlight.

Mortality Assessment: Record the number of dead larvae after 24 hours of exposure.

Larvae are considered dead if they are motionless and do not respond to gentle prodding

with a needle.

Data Analysis:

Calculate the percentage mortality for each concentration, correcting for control mortality

using Abbott's formula if necessary.

Use probit analysis to determine the LC50 and LC90 values, which represent the

concentrations required to kill 50% and 90% of the larvae, respectively.

Protocol 2: Fumigant Toxicity Bioassay for Stored-Product Pests

This protocol is used to assess the toxicity of volatile compounds against stored-product

insects.

Objective: To determine the fumigant toxicity of (-)-Lavandulyl acetate against adult stored-

product insects.

Materials:

Adult insects (e.g., Sitophilus granarius or Tribolium castaneum).

Glass jars or vials of a known volume (e.g., 500 mL) with airtight lids.
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Filter paper discs (e.g., Whatman No. 1).

(-)-Lavandulyl acetate solution in a volatile solvent (e.g., acetone).

Micropipette.

Procedure:

Preparation: Place a small cage made of mesh inside each glass jar to contain the insects

and prevent direct contact with the treated filter paper.

Application of Compound: Apply a specific volume of the test solution onto the filter paper

disc to achieve a range of concentrations (e.g., 10, 50, 100, 200 µL/L air).

Solvent Evaporation: Allow the solvent to evaporate completely (approx. 1-2 minutes).

Introduction of Insects: Introduce a known number of adult insects (e.g., 20) into the mesh

cage.

Sealing and Incubation: Attach the treated filter paper to the underside of the lid and seal

the jar. A control jar should be prepared using solvent only. Incubate the jars in the dark at

a controlled temperature (e.g., 28 ± 1°C).

Mortality Assessment: Record mortality at set intervals, typically 24, 48, and 72 hours.

Data Analysis: Calculate percentage mortality and determine LC50 values using probit

analysis for each time point.

Protocol 3: Area Preference Repellency Assay

This method assesses the ability of a compound to repel insects from a treated area.

Objective: To quantify the repellent effect of (-)-Lavandulyl acetate.

Materials:

Petri dishes (e.g., 9 cm diameter).

Filter paper discs (9 cm diameter).
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(-)-Lavandulyl acetate solution in a volatile solvent.

Adult insects.

Procedure:

Preparation of Test Arena: Cut a filter paper disc in half. Apply the test solution to one half

at a specific concentration (e.g., 0.05 µL/cm²). Apply only the solvent to the other half as

the control.[4]

Assembly: After the solvent evaporates, reassemble the two halves in a Petri dish.

Introduction of Insects: Release a known number of insects (e.g., 20 adults) into the center

of the Petri dish and cover it.

Observation: After a set period (e.g., 2, 4, and 6 hours), count the number of insects on

the treated half (Nt) and the control half (Nc).

Data Analysis: Calculate the Percent Repellency (PR) using the formula: PR (%) = [(Nc - Nt)

/ (Nc + Nt)] x 100. Classify the repellency based on the calculated PR values.

Visualizations
The following diagrams illustrate the experimental workflow and proposed mechanism of action

for (-)-Lavandulyl acetate.
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Caption: Experimental workflow for evaluating (-)-Lavandulyl acetate as a natural pesticide.
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Normal Nerve ImpulseAction of Lavandulyl Acetate
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Caption: Proposed neurotoxic mechanism of action via Acetylcholinesterase (AChE) inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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